4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide

• IUPAC Name: 4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C15H12FN3O2S2/c16-11-3-1-10(2-4-11)14-9-22-15(19-14)18-12-5-7-13(8-6-12)23(17,20)21/h1-9H,(H,18,19)(H2,17,20,21)
• InChI Key: UITMFWHKWOCVFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)N)F
• Molecular Formula: C15H12FN3O2S2
• Molecular Weight: 349.4 g/mol

Description

4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound was first identified as a potent immunosuppressant and has since been studied for its potential use in treating a variety of diseases.

Mechanism of Action

4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide works by binding to sphingosine-1-phosphate receptors, which are found on a variety of cells in the body. This binding leads to the internalization of the receptor and the subsequent downregulation of the receptor on the cell surface. This downregulation leads to the sequestration of lymphocytes in lymphoid tissue, which prevents them from entering the circulation and causing inflammation.
Biochemical and Physiological Effects:
4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the number of circulating lymphocytes, which leads to immunosuppression. It has also been shown to have anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines. Additionally, 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been shown to have neuroprotective effects, as it reduces neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, so its effects are well understood. Additionally, it has a well-defined mechanism of action, which makes it useful for studying specific pathways. However, 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide also has some limitations. It is a synthetic compound, which means that it may not accurately reflect the effects of natural compounds. Additionally, it has been shown to have some off-target effects, which may complicate its use in certain experiments.

Future Directions

There are several future directions for research on 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide. One potential area of research is the development of new analogs of 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide that may have improved therapeutic properties. Another potential area of research is the use of 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide in combination with other drugs to enhance its therapeutic effects. Additionally, 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide may have potential as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide involves several steps, starting with the reaction of 4-fluoroaniline with thioacetamide to form 4-(4-fluorophenyl)-1,3-thiazole-2-amine. This intermediate is then reacted with benzenesulfonyl chloride to form the final product, 4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide.

Scientific Research Applications

4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have immunosuppressive, anti-inflammatory, and neuroprotective effects. It has been studied for its potential use in treating a variety of diseases, including multiple sclerosis, rheumatoid arthritis, and cancer.